Cas no 872861-98-8 (N-(2-methoxyphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(2-methoxyphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872861-98-8
• MF: C₂₄H₂₅N₃O₄
• MW: 419.473006010056
• CID: 5509273
• Update Time: 2025-07-09

N-(2-methoxyphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-(2-methoxyphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C24H25N3O4/c1-31-21-12-6-4-10-19(21)25-24(30)23(29)18-15-27(20-11-5-3-9-17(18)20)16-22(28)26-13-7-2-8-14-26/h3-6,9-12,15H,2,7-8,13-14,16H2,1H3,(H,25,30)
• InChI Key： CDEVVYDUHZXHSS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2-methoxyphenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Comprehensive Analysis of N-(2-methoxyphenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872861-98-8)

The compound N-(2-methoxyphenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872861-98-8) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structure, featuring an indole core coupled with a piperidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

One of the key features of N-(2-methoxyphenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide is its multifunctional design. The presence of both indole and piperidine groups allows for diverse interactions with biological systems. This has led to its exploration in areas such as neurodegenerative disease research and inflammatory response modulation, topics that are currently trending in scientific communities and frequently searched in academic databases.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. CAS No. 872861-98-8 aligns with these trends due to its potential for high selectivity and efficacy. Its acetamide linkage further enhances its stability and bioavailability, making it a viable candidate for oral administration—a feature highly sought after in modern drug development.

The synthesis of N-(2-methoxyphenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide involves a series of carefully optimized steps, including amide coupling and indole functionalization. These processes are critical for ensuring the compound's purity and activity, which are essential for reproducible research outcomes. Scientists often search for synthetic protocols and structural analogs to expand their understanding of this compound's capabilities.

Another area of interest is the compound's potential role in enzyme inhibition. Preliminary studies suggest that it may act as an inhibitor for certain kinases or proteases, which are hot topics in cancer and metabolic disorder research. This aligns with the growing focus on personalized treatment options and biomarker-driven therapies, frequently discussed in medical conferences and publications.

From a commercial perspective, CAS No. 872861-98-8 is gaining traction among suppliers and researchers alike. Its unique chemical properties and broad applicability make it a valuable asset for laboratories focusing on drug discovery and mechanistic studies. The compound's patent status and regulatory pathway are also common queries among industry professionals, reflecting its potential for commercialization.

In conclusion, N-(2-methoxyphenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide represents a fascinating intersection of chemistry and biology. Its versatile structure and promising bioactivity position it as a compound of significant interest for future research and development. As the scientific community continues to explore its applications, this molecule is likely to remain a focal point in discussions about innovative therapeutics and molecular design.